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Compound of Interest

Compound Name: Methyl Paraben-13C6

Cat. No.: B1147701 Get Quote

An In-depth Technical Guide to Methyl Paraben-13C6

This technical guide provides essential information regarding Methyl Paraben-13C6, a stable

isotope-labeled analog of Methyl Paraben. This document is intended for researchers,

scientists, and drug development professionals who utilize labeled compounds in their studies.

Core Compound Information
Methyl Paraben-13C6 is the labeled version of Methyl Paraben, a widely used preservative in

the cosmetics, pharmaceutical, and food industries. The incorporation of six carbon-13 atoms

into the benzene ring of the molecule makes it an invaluable internal standard for analytical

quantification methods such as mass spectrometry.

Data Presentation
The key chemical identifiers and properties of Methyl Paraben-13C6 are summarized in the

table below for easy reference and comparison.
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Property Value Citations

Chemical Name
Methyl 4-hydroxybenzoate-

(ring-13C6)
[1]

CAS Number 1581694-95-2 [1][2][3][4]

Molecular Formula C₂¹³C₆H₈O₃ [3][5]

Molecular Weight 158.10 g/mol [1][3][5][6][7]

Synonyms

4-Hydroxybenzoic Acid Methyl

Ester-13C6, Metagin-13C6,

Solbrol-13C6

[3]

Experimental Protocols
The primary application of Methyl Paraben-13C6 is as an internal standard in quantitative

analysis. A general methodology for its use in a Liquid Chromatography-Mass Spectrometry

(LC-MS) workflow is outlined below.

Objective: To accurately quantify the concentration of unlabeled Methyl Paraben in a given

sample matrix.

Methodology:

Preparation of Standard Solutions:

Prepare a stock solution of unlabeled Methyl Paraben of a known high concentration.

Prepare a separate stock solution of Methyl Paraben-13C6 at a known concentration.

From the unlabeled stock solution, create a series of calibration standards at different

concentrations.

Sample Preparation:

To a known volume or weight of the sample to be analyzed, add a precise amount of the

Methyl Paraben-13C6 internal standard solution.
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Perform an extraction procedure (e.g., liquid-liquid extraction or solid-phase extraction) to

isolate the analytes from the sample matrix.

Evaporate the solvent and reconstitute the residue in a suitable solvent for LC-MS

analysis.

LC-MS Analysis:

Inject the prepared sample onto an appropriate LC column to separate the analytes.

Detect the analytes using a mass spectrometer, monitoring for the specific mass-to-charge

ratios of both unlabeled Methyl Paraben and Methyl Paraben-13C6.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the unlabeled Methyl

Paraben to the peak area of the Methyl Paraben-13C6 internal standard against the

concentration of the calibration standards.

Determine the concentration of Methyl Paraben in the unknown sample by using the peak

area ratio from the sample and interpolating from the calibration curve.

Visualizations
The following diagrams illustrate key relationships and workflows relevant to Methyl Paraben-
13C6.

Isotopic Labeling
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Relationship between Methyl Paraben and its ¹³C₆ isotopologue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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